5-Hydroxy-3-(4-methoxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• CAS No.: 5928-26-7
• Product Name: 5-Hydroxy-3-(4-methoxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Molecular Formula: C22H22O10
• Molecular Weight: 446.4 g/mol
• IUPAC Name: 5-hydroxy-3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C22H22O10/c1-29-11-4-2-10(3-5-11)13-9-30-15-7-12(6-14(24)17(15)18(13)25)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3/t16-,19-,20+,21-,22-/m1/s1
• Standard InChIKey: LFEUICHQZGNOHD-SQGFOMTPSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• SMILES: COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)CO)O)O)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)CO)O)O)O
• Appearance: Powder
• Melting Point: 223-224.5°C
• Physical Description: Solid
• Description: Sissotrin, also known as astroside, belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. Sissotrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sissotrin is primarily located in the cytoplasm. Outside of the human body, sissotrin can be found in chickpea. This makes sissotrin a potential biomarker for the consumption of this food product.
• Purity: 98.0%
• Synonyms: Biochanin A 7-O-β-D-glucopyranoside; Biochanin A 7-O-glucoside
• PubChem Compound: 5280781
• Last Modified: Nov 11 2021